Carcinoembryonic antigen-related cell adhesion molecule 5 (652-660)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5, a member of the carcinoembryonic antigen-related cell adhesion molecule (CEACAM) family, plays significant roles in cancer progression, inflammation, angiogenesis, and metastasis. It is regarded as a clinical biomarker and a promising therapeutic target in various cancers, including melanoma, lung, colorectal, and pancreatic cancers (Beauchemin & Arabzadeh, 2013).
Influence on Immune Responses
CEACAMs, particularly CEACAM1, are key in modulating immune responses related to infection, inflammation, and cancer. This modulation is vital in controlling growth and differentiation of both normal and cancerous cells (Gray-Owen & Blumberg, 2006).
Physiological and Pathophysiological Roles
CEACAMs, including CEACAM5, are involved in shaping tissue architecture, neovascularization, and regulating insulin homeostasis and T-cell proliferation. They also serve as receptors for specific pathogens, demonstrating their importance in pathogen-host co-evolution (Kuespert, Pils, & Hauck, 2006).
Application in Tumor Immunotherapy
CEACAM5's application in tumor diagnosis, prognosis, and treatment is significant. It has been used as a tumor biomarker since 1965, and recent studies have explored its role in cancer immunotherapies, including bispecific antibody therapy, bispecific T cell engager, and chimeric antigen receptor T cells (Han et al., 2020).
Signal-Regulatory Properties
CEACAMs, particularly C-CAMs, are multifunctional, signal-regulatory proteins. They are involved in inhibiting tumor growth and interact with various proteins, playing a crucial role in regulating cellular functions (Öbrink, 1997).
Dual Role in Human Malignancies
CEACAM1, closely related to CEACAM5, exhibits a complex role in inflammation and cancer. It has been linked to tumor progression, angiogenesis, and invasion, highlighting its significance as both a prognostic factor and a potential molecular target for cancer therapy (Calinescu et al., 2018).
Prognostic Factor in Hepatocellular Carcinoma
The expression of CEACAM1 is a critical factor in hepatocellular carcinoma, functioning as an adverse prognostic indicator (Cruz et al., 2005).
Role in Tumor Suppression
CEACAM1 functions as a tumor suppressor, with its downregulation observed in various solid cancers. This underlines the importance of CEACAMs in tumor suppression and progression (Leung et al., 2006).
Diagnostic and Prognostic Use
CEACAM5, as part of the carcinoembryonic antigen family, is used to detect cancer and monitor treatment effectiveness in various cancers such as colon, rectal, ovarian, breast, and pancreatic cancers (Vrba et al., 1975).
Role in Tumor Development
CEACAM1, closely related to CEACAM5, plays an important role in tumor development and progression, influencing tumor cell growth, invasion, metastasis, and angiogenesis (Changchen, 2014).
properties
sequence |
TYACFVSNL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (652-660) |
Origin of Product |
United States |
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